Cas no 1803759-88-7 (Methyl 6-cyano-2-hydroxypyridine-3-acetate)

• Product Name: Methyl 6-cyano-2-hydroxypyridine-3-acetate
• CAS No: 1803759-88-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4903731
• Update Time: 2025-10-30

Methyl 6-cyano-2-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-hydroxypyridine-3-acetate

• Inchi： 1S/C9H8N2O3/c1-14-8(12)4-6-2-3-7(5-10)11-9(6)13/h2-3H,4H2,1H3,(H,11,13)
• InChI Key： ZSAWYXJHHZDWQZ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC=C(C#N)NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: -0.1
• Topological Polar Surface Area: 79.2

Additional information on Methyl 6-cyano-2-hydroxypyridine-3-acetate

Methyl 6-cyano-2-hydroxypyridine-3-acetate (CAS No. 1803759-88-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-cyano-2-hydroxypyridine-3-acetate, identified by its unique Chemical Abstracts Service (CAS) number 1803759-88-7, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester has garnered considerable attention due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. The structural motif, featuring a pyridine ring substituted with a cyano group at the 6-position and a hydroxyl group at the 2-position, coupled with an acetate ester at the 3-position, imparts unique reactivity that makes it invaluable in drug development.

The compound's significance is further underscored by its role in the synthesis of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the utility of pyridine derivatives in addressing a wide spectrum of diseases, including oncology, infectious diseases, and neurological disorders. The cyano and hydroxyl functional groups provide multiple sites for chemical modification, enabling the construction of complex molecular architectures with tailored pharmacological properties.

In particular, the cyano group (-CN) serves as a versatile handle for further functionalization through reduction to an amine or nucleophilic addition reactions. This reactivity is particularly useful in constructing peptidomimetics and other protein-targeting ligands. Concurrently, the hydroxyl group (-OH) can participate in etherification or esterification reactions, facilitating the attachment of diverse pharmacophores. These features make Methyl 6-cyano-2-hydroxypyridine-3-acetate a cornerstone in the synthesis of small-molecule inhibitors and agonists.

Recent studies have demonstrated its application in developing kinase inhibitors, which are critical targets in oncology research. The pyridine core is a common scaffold in many kinase inhibitors due to its ability to mimic ATP binding pockets. By incorporating the cyano and hydroxyl groups strategically, researchers can fine-tune binding interactions with specific kinase domains, improving both potency and selectivity. For instance, modifications at the 3-position via acetylation enhance solubility and metabolic stability, which are crucial factors for drug-like properties.

The compound's utility extends beyond kinase inhibition. Emerging research indicates its potential in antiviral and antibacterial applications. The electron-withdrawing nature of the cyano group enhances electrophilicity at adjacent positions, making it conducive for cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions are pivotal in constructing biaryl structures prevalent in many antiviral drugs. Additionally, the hydroxyl group can be oxidized to form a carbonyl group, enabling further derivatization into aldehydes or ketones suitable for condensation reactions.

From a synthetic chemistry perspective, Methyl 6-cyano-2-hydroxypyridine-3-acetate exemplifies an excellent building block due to its synthetic accessibility and functional diversity. Modern synthetic methodologies have refined routes to this intermediate, often employing catalytic hydrogenation or metal-catalyzed cross-coupling strategies to achieve high yields and purity. These advancements have made it more feasible to incorporate this compound into large-scale drug synthesis programs.

The growing interest in Methyl 6-cyano-2-hydroxypyridine-3-acetate is also reflected in its increasing demand across pharmaceutical research institutions and industrial laboratories. Collaborative efforts between academia and industry have led to innovative derivatives with enhanced therapeutic profiles. For example, recent patents describe novel analogs of this compound that exhibit improved bioavailability and reduced toxicity profiles, aligning with current trends toward personalized medicine.

Future directions in the study of Methyl 6-cyano-2-hydroxypyridine-3-acetate may explore its role in modulating enzyme-protein interactions beyond kinases. Its structural features suggest potential applications in inhibiting proteases or phosphodiesterases, which are implicated in various pathological processes. Furthermore, computational modeling techniques can be employed to predict new derivatives with optimized pharmacokinetic properties.

In conclusion, Methyl 6-cyano-2-hydroxypyridine-3-acetate (CAS No. 1803759-88-7) stands as a testament to the importance of heterocyclic intermediates in modern drug discovery. Its structural versatility and reactivity make it indispensable for synthesizing a broad range of bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.